Cas no 61317-72-4 (1-Pentyn-3-ol, 4,4-dimethyl-, (R)-)

1-Pentyn-3-ol, 4,4-dimethyl-, (R)- structure
61317-72-4 structure
Product Name:1-Pentyn-3-ol, 4,4-dimethyl-, (R)-
CAS No:61317-72-4
MF:C7H12O
MW:112.169582366943
CID:484330
PubChem ID:12384073
Update Time:2025-04-19

1-Pentyn-3-ol, 4,4-dimethyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentyn-3-ol, 4,4-dimethyl-, (R)-
    • (3R)-4,4-dimethylpent-1-yn-3-ol
    • DTXSID10495645
    • 61317-72-4
    • Inchi: 1S/C7H12O/c1-5-6(8)7(2,3)4/h1,6,8H,2-4H3/t6-/m0/s1
    • InChI Key: ILPLTEOGHOQFHJ-LURJTMIESA-N
    • SMILES: O[C@@H](C#C)C(C)(C)C

Computed Properties

  • Exact Mass: 112.08886
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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